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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-myristoyl glycerol

Cat. No.: B3026147 Get Quote

An In-depth Technical Guide on the Solubility of 1,3-Dioleoyl-2-myristoyl Glycerol in Organic

Solvents

Introduction
1,3-Dioleoyl-2-myristoyl glycerol (OOM) is a mixed-acid triglyceride containing two oleic acid

chains and one myristic acid chain esterified to a glycerol backbone. As a specific triglyceride,

its solubility characteristics are crucial for a variety of applications in research and

development, including its use as a standard in lipid analysis, a component in lipid-based drug

delivery systems, and in the formulation of food and cosmetic products. The solubility of OOM

in organic solvents is a key physical property that dictates its handling, processing, and

application.

This technical guide provides an overview of the solubility of 1,3-Dioleoyl-2-myristoyl glycerol
in various organic solvents, based on available data. It also outlines a general experimental

protocol for determining triglyceride solubility.

Solubility Data
The solubility of triglycerides is influenced by the fatty acid composition, the crystalline structure

of the solid, and the properties of the solvent, such as polarity and its ability to interact with the

solute. Triglycerides like OOM are generally nonpolar and, therefore, tend to be more soluble in

nonpolar organic solvents.
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While specific quantitative solubility data for 1,3-Dioleoyl-2-myristoyl glycerol is not

extensively tabulated in readily available literature, the general solubility behavior of similar

long-chain triglycerides provides a strong indication of its properties. Triglycerides are known to

be soluble in hydrocarbons and chlorinated hydrocarbons, and sparingly soluble in more polar

solvents like acetone and ethanol.

The following table summarizes the expected solubility of 1,3-Dioleoyl-2-myristoyl glycerol in
a range of common organic solvents based on the behavior of similar triglycerides.

Solvent Chemical Formula Polarity Index

Expected Solubility

of 1,3-Dioleoyl-2-

myristoyl glycerol

Hexane C₆H₁₄ 0.1 High

Chloroform CHCl₃ 4.1 High

Toluene C₇H₈ 2.4 High

Diethyl Ether (C₂H₅)₂O 2.8 High

Acetone C₃H₆O 5.1
Sparingly Soluble to

Soluble

Ethanol C₂H₅OH 5.2 Sparingly Soluble

Methanol CH₃OH 5.1 Poorly Soluble

Water H₂O 10.2 Insoluble

Note: This data is qualitative and based on the general solubility of triglycerides. For precise

quantitative data, experimental determination is necessary.

Experimental Protocol for Solubility Determination
The solubility of a triglyceride like 1,3-Dioleoyl-2-myristoyl glycerol can be determined using

several methods. The isothermal equilibrium method followed by gravimetric analysis is a

common and reliable technique.
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Objective: To determine the mass of 1,3-Dioleoyl-2-myristoyl glycerol that can be dissolved

in a specific volume of an organic solvent at a constant temperature to achieve a saturated

solution.

Materials and Equipment:

1,3-Dioleoyl-2-myristoyl glycerol (high purity)

Selected organic solvents (analytical grade)

Analytical balance (±0.0001 g)

Thermostatic water bath or incubator

Vials with screw caps

Vortex mixer

Centrifuge

Pipettes

Evaporation dishes (pre-weighed)

Drying oven or vacuum desiccator

Methodology:

Preparation: An excess amount of 1,3-Dioleoyl-2-myristoyl glycerol is added to a series of

vials.

Solvent Addition: A known volume or mass of the desired organic solvent is added to each

vial.

Equilibration: The vials are tightly sealed and placed in a thermostatic water bath set to the

desired temperature. The mixture is agitated using a vortex mixer periodically to facilitate

dissolution. The system is allowed to equilibrate for a sufficient time (e.g., 24-48 hours) to

ensure the solution is saturated.
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Phase Separation: After equilibration, the vials are centrifuged at a high speed to separate

the undissolved solid from the saturated solution.

Sample Collection: A precise aliquot of the clear supernatant (the saturated solution) is

carefully transferred to a pre-weighed evaporation dish.

Solvent Evaporation: The solvent in the evaporation dish is removed by gentle heating in a

drying oven or under vacuum in a desiccator until a constant weight is achieved.

Gravimetric Analysis: The evaporation dish containing the dried solute is weighed. The mass

of the dissolved 1,3-Dioleoyl-2-myristoyl glycerol is determined by subtracting the initial

weight of the dish.

Calculation: The solubility is calculated and expressed in units such as g/100 mL, g/L, or

mole fraction.

Visualizations
The following diagrams illustrate the logical relationships in triglyceride structure and the

experimental workflow for solubility determination.

Triglyceride Structure: 1,3-Dioleoyl-2-myristoyl glycerol
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Caption: Molecular structure of 1,3-Dioleoyl-2-myristoyl glycerol.
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1. Preparation
Add excess OOM to vial

2. Solvent Addition
Add known volume of solvent

3. Equilibration
Incubate at constant T with agitation

4. Phase Separation
Centrifuge to pellet excess solid

5. Sample Collection
Transfer clear supernatant to dish

6. Solvent Evaporation
Dry sample to constant weight

7. Gravimetric Analysis
Weigh dried solute

8. Calculation
Determine solubility (e.g., g/L)

Click to download full resolution via product page

Caption: Workflow for determining triglyceride solubility.
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[https://www.benchchem.com/product/b3026147#solubility-of-1-3-dioleoyl-2-myristoyl-
glycerol-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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